2,6-Deoxyfructosazine

• IUPAC Name: (1S,2R,3S)-1-[5-[(2R,3R)-2,3,4-trihydroxybutyl]pyrazin-2-yl]butane-1,2,3,4-tetrol
• InChI: InChI=1S/C12H20N2O7/c15-4-9(18)8(17)1-6-2-14-7(3-13-6)11(20)12(21)10(19)5-16/h2-3,8-12,15-21H,1,4-5H2/t8-,9-,10+,11+,12+/m1/s1
• InChI Key: FBDICDJCXVZLIP-GCHJQGSQSA-N
• Canonical SMILES: C1=C(N=CC(=N1)C(C(C(CO)O)O)O)CC(C(CO)O)O
• Isomeric SMILES: C1=C(N=CC(=N1)[C@@H]([C@H]([C@H](CO)O)O)O)C[C@H]([C@@H](CO)O)O
• Molecular Formula: C12H20N2O7
• Molecular Weight: 304.30 g/mol

Description

2,6-Deoxyfructosazine is a member of pyrazines. It’s a potent pharmaceutical compound widely used in the biomedical industry. It exhibits remarkable efficacy in research of various diseases such as diabetes and cancer. Its unique molecular structure and pharmacological properties make it a promising candidate for targeted drug delivery systems.

Synthesis Analysis

2,6-Deoxyfructosazine can be synthesized from glucose and ammonium formate. The compound is then isolated from the reaction mixture by membrane technology. Another method involves a one-pot two-step route where cellobiose or inulin is first hydrolyzed into glucose or fructose and then reacted directly with ammonium formate to form 2,6-Deoxyfructosazine.

Molecular Structure Analysis

The molecular formula of 2,6-Deoxyfructosazine is C12H20N2O7. The compound has a molecular weight of 304.30 g/mol. The IUPAC name is 1-[5-(2,3,4-trihydroxybutyl)pyrazin-2-yl]butane-1,2,3,4-tetrol.

Chemical Reactions Analysis

Thermal analysis of 2,6-Deoxyfructosazine shows that it begins to decompose at 220 °C, and its weight loss is about 50% at 320 °C.

Physical And Chemical Properties Analysis

2,6-Deoxyfructosazine has a molecular weight of 304.30 g/mol. It has a hydrogen bond donor count of 7 and a hydrogen bond acceptor count of 9. The compound has a rotatable bond count of 8. The exact mass is 304.12705098 g/mol.

Scientific Research Applications

Biomedical Industry

. .

Research in Diabetes

. It could potentially be used in the development of new treatments or therapies for diabetes.

Research in Cancer

. Its unique properties could be leveraged in the development of novel cancer treatments or in enhancing the efficacy of existing treatments.

Synthesis Mechanism

.

Optimal Hot-Pressing Conditions

.

Curing Behavior

.

Future Directions

One study suggests that the conversion of biomass into high value-added chemicals like 2,6-Deoxyfructosazine is an attractive topic in green chemistry. The study demonstrated that cellobiose and inulin could be effectively converted to 2,6-Deoxyfructosazine under optimized conditions.

Q & A

Q1: How is 2,6-Deoxyfructosazine formed in tobacco?

A: 2,6-DOF is formed through the reaction of reducing sugars, like glucose, with ammonia during tobacco processing and storage. This process, known as the Maillard reaction, is also responsible for the formation of other nitrogenous compounds like 2,5-deoxyfructosazine and amino sugars. Research suggests a strong correlation between the levels of 2,6-DOF and amino sugars in tobacco, indicating a shared formation pathway. []

Q2: What happens to 2,6-Deoxyfructosazine when tobacco is burned?

A: During tobacco pyrolysis (burning), 2,6-DOF can decompose into various pyrazine compounds. These include 2-methylpyrazine, 2,6-dimethylpyrazine, and 2-ethyl-6-methylpyrazine. [] While the exact contribution of these pyrazines to the overall toxicity of tobacco smoke needs further investigation, their presence raises concerns as some pyrazines are known or suspected carcinogens.

Q3: How is 2,6-Deoxyfructosazine analyzed in tobacco?

A: A reliable method for quantifying 2,6-DOF in tobacco utilizes liquid chromatography-tandem mass spectrometry (LC/MS/MS). This technique involves extracting the compound from tobacco samples using a water-methanol solution and then separating it using hydrophilic interaction liquid chromatography (HILIC). Detection and quantification are achieved through electrospray positive ionization mass spectrometry. []

Q4: Can 2,6-Deoxyfructosazine be synthesized in a sustainable way?

A: Researchers have successfully synthesized 2,6-DOF from renewable biomass sources like cellobiose. This one-pot, two-step method involves hydrolyzing cellobiose into glucose, followed by a reaction with ammonium formate to yield 2,6-DOF. [] This approach offers a potential pathway for producing 2,6-DOF for research purposes without relying solely on tobacco as a source.